Cas no 1334162-58-1 ((1S)-1-(oxolan-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(oxolan-2-yl)ethan-1-amine
• CAS No: 1334162-58-1
• MF: C₆H₁₃NO
• MW: 115.17
• MDL: MFCD19686556
• CID: 5099464
• Update Time: 2026-03-03

(1S)-1-(oxolan-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, tetrahydro-α-methyl-, (αS)-
• (S)-1-(Tetrahydrofuran-2-yl)ethanamine
• (1S)-1-(oxolan-2-yl)ethan-1-amine

• MDL： MFCD19686556
• Inchi： 1S/C6H13NO/c1-5(7)6-3-2-4-8-6/h5-6H,2-4,7H2,1H3/t5-,6?/m0/s1
• InChI Key： WRDLTPMUGXTIAM-ZBHICJROSA-N
• SMILES： [C@H](C1OCCC1)(N)C

Additional information on (1S)-1-(oxolan-2-yl)ethan-1-amine

Comprehensive Guide to (1S)-1-(oxolan-2-yl)ethan-1-amine (CAS No. 1334162-58-1): Properties, Applications, and Market Insights

(1S)-1-(oxolan-2-yl)ethan-1-amine (CAS No. 1334162-58-1) is a chiral amine compound with significant potential in pharmaceutical and specialty chemical applications. This structurally unique molecule features a tetrahydrofuran (oxolane) ring attached to an ethanamine moiety, creating valuable stereochemical properties that make it particularly interesting for drug discovery and asymmetric synthesis. The (1S)-configuration of this compound gives it distinct biological interactions compared to its enantiomeric counterpart, a characteristic increasingly sought after in modern medicinal chemistry.

The growing interest in chiral building blocks like (1S)-1-(oxolan-2-yl)ethan-1-amine reflects broader trends in pharmaceutical development, where researchers focus on creating more selective and effective drugs with fewer side effects. Recent searches in scientific databases show increasing queries about "chiral amine synthesis" and "tetrahydrofuran-containing pharmaceuticals," indicating this compound's relevance to current research directions. The presence of both amine and ether functionalities in 1334162-58-1 makes it particularly versatile for creating molecular diversity in drug candidate libraries.

From a synthetic chemistry perspective, (1S)-1-(oxolan-2-yl)ethan-1-amine serves as an excellent precursor for various transformations. The primary amine group can participate in condensation reactions to form imines or amides, while the oxolane ring offers opportunities for ring-opening reactions or further functionalization. These properties explain why searches for "amine-protected oxolane derivatives" and "chiral amine intermediates" frequently appear in chemical literature and patent applications, particularly in contexts related to CNS-targeting pharmaceuticals and antiviral agents.

The pharmaceutical applications of CAS 1334162-58-1 are particularly noteworthy. Many drug discovery programs targeting neurological disorders or viral infections incorporate similar structural motifs due to their favorable pharmacokinetic properties. The oxolane ring often improves blood-brain barrier penetration, while the chiral amine center can provide selective interactions with biological targets. This dual functionality makes (1S)-1-(oxolan-2-yl)ethan-1-amine a valuable scaffold in medicinal chemistry, especially for projects requiring CNS activity or specific receptor binding profiles.

In the broader chemical market, the demand for enantiomerically pure amines continues to grow, driven by regulatory requirements for chiral drugs and the pharmaceutical industry's focus on targeted therapies. 1334162-58-1 represents a niche but important segment of this market, particularly for research organizations developing novel therapeutic agents. Analytical techniques for characterizing such compounds—including chiral HPLC methods and optical rotation measurements—are frequently searched topics that relate directly to working with this material.

Environmental and safety considerations for (1S)-1-(oxolan-2-yl)ethan-1-amine follow standard protocols for amine handling, with particular attention to its stereochemical purity during storage and use. While not classified as highly hazardous, proper handling procedures for basic nitrogen compounds apply. The compound's stability profile and storage conditions (typically under inert atmosphere at low temperatures) are common technical questions from researchers working with this material.

The synthesis of CAS 1334162-58-1 typically involves asymmetric routes to establish the crucial (1S)-configuration. Modern synthetic approaches often employ chiral auxiliaries or catalytic asymmetric methods, reflecting broader trends in green chemistry and atom economy. These methodologies align with current research priorities in sustainable pharmaceutical production, another hot topic in chemical literature and industry discussions.

Looking forward, the applications of (1S)-1-(oxolan-2-yl)ethan-1-amine may expand into new areas such as materials science (as a monomer for specialty polymers) or agrochemicals (as a chiral precursor for crop protection agents). The compound's structural features make it adaptable to multiple industries beyond its current pharmaceutical focus, suggesting potential for market growth as these applications develop.

For researchers considering 1334162-58-1 for their projects, key considerations include its stereochemical purity (typically ≥98% ee for most applications), solubility characteristics (moderately polar, soluble in common organic solvents), and compatibility with various reaction conditions. These practical aspects, along with the compound's synthetic versatility, contribute to its value as a building block in modern chemical research and development.